Cas no 160758-18-9 (1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one)

• Product Name: 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one
• CAS No: 160758-18-9
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• MDL: MFCD06358045
• CID: 5053607
• PubChem ID: 2513435
• Update Time: 2025-06-23

1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one
• 1-[(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)methyl]pyrrolidin-2-one
• 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one
• 1-((5-Mercapto-1,3,4-oxadiazol-2-yl)methyl)pyrrolidin-2-one
• NE13205
• 1-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one, AldrichCPR
• 1-[(5-sulfanylidene-4,5-dihydro-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one

• MDL： MFCD06358045
• Inchi： 1S/C7H9N3O2S/c11-6-2-1-3-10(6)4-5-8-9-7(13)12-5/h1-4H2,(H,9,13)
• InChI Key： KEFULOLFGBVEJN-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CN2C(CCC2)=O)O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 0
• Topological Polar Surface Area: 86

Additional information on 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one

Professional Introduction to 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one (CAS No. 160758-18-9)

1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 160758-18-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidinone core linked to a sulfanyl-substituted oxadiazole moiety, which endows it with distinct chemical reactivity and biological activity.

The 5-sulfanyl-1,3,4-oxadiazole moiety is a key feature of this compound, contributing to its stability and reactivity. This heterocyclic ring system is known for its ability to interact with biological targets, making it a valuable scaffold in the design of novel therapeutic agents. The presence of the sulfanyl group further enhances the compound's potential for further functionalization, allowing for the development of derivatives with tailored properties.

In recent years, there has been growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the oxadiazole core exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The methylpyrrolidinone component of 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one adds another layer of functionality, potentially enhancing its interaction with biological targets and improving its pharmacokinetic profile.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in the design of effective therapeutic agents. The unique structural features of 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one make it an attractive candidate for further investigation. By modifying specific parts of its molecular structure, researchers can fine-tune its biological activity and optimize its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 5-sulfanyl group into the oxadiazole ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular connectivity.

Evaluation of the pharmacological properties of 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one has revealed promising results in preclinical studies. These studies have focused on its potential as an inhibitor of various enzymes and receptors involved in disease pathways. The compound's ability to modulate these targets suggests that it may have therapeutic applications in conditions such as cancer, inflammation, and neurodegenerative diseases.

The development of novel drug candidates often involves collaboration between synthetic chemists and biologists. The insights gained from these interdisciplinary studies are crucial for understanding how structural modifications affect biological activity. In the case of 1-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]pyrrolidin-2-one, ongoing research aims to elucidate its mechanism of action and identify potential side effects.

The regulatory landscape for new drug development is stringent and requires extensive characterization of both chemical and biological properties. Comprehensive analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the identity and purity of 1-[(5-sulfanyl-1,3,4-oxadiazol